Cas no 192199-57-8 (1,4-dimethyl-1H-pyrazole-3-carboximidamide)
1,4-dimethyl-1H-pyrazole-3-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 1,4-dimethyl-1H-pyrazole-3-carboximidamide
- 192199-57-8
- EN300-1735694
-
- Inchi: 1S/C6H10N4/c1-4-3-10(2)9-5(4)6(7)8/h3H,1-2H3,(H3,7,8)
- InChI Key: BSLXICNHIWBDSH-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C)C(C(=N)N)=N1
Computed Properties
- Exact Mass: 138.090546336g/mol
- Monoisotopic Mass: 138.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 67.7Ų
1,4-dimethyl-1H-pyrazole-3-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735694-0.05g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1735694-0.1g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1735694-0.25g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1735694-0.5g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1735694-1.0g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 1g |
$1343.0 | 2023-06-04 | ||
| Enamine | EN300-1735694-2.5g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1735694-5.0g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 5g |
$3894.0 | 2023-06-04 | ||
| Enamine | EN300-1735694-10.0g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 10g |
$5774.0 | 2023-06-04 | ||
| Enamine | EN300-1735694-1g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1735694-5g |
1,4-dimethyl-1H-pyrazole-3-carboximidamide |
192199-57-8 | 5g |
$3894.0 | 2023-09-20 |
1,4-dimethyl-1H-pyrazole-3-carboximidamide Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1,4-dimethyl-1H-pyrazole-3-carboximidamide
Recent Advances in the Study of 1,4-dimethyl-1H-pyrazole-3-carboximidamide (CAS: 192199-57-8) in Chemical Biology and Pharmaceutical Research
The compound 1,4-dimethyl-1H-pyrazole-3-carboximidamide (CAS: 192199-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazole core and carboximidamide functional group, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. Recent literature highlights its role in modulating key biological pathways, making it a promising scaffold for further drug development.
One of the most notable findings in recent research is the compound's interaction with specific enzyme targets, particularly those involved in inflammatory and metabolic pathways. Studies have demonstrated that 1,4-dimethyl-1H-pyrazole-3-carboximidamide exhibits inhibitory effects on certain kinases and proteases, which are critical in the regulation of cellular processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a selective inhibitor of a kinase implicated in autoimmune diseases, suggesting its potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and lupus.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile and bioavailability. Advanced computational modeling and in vitro assays have provided insights into its metabolic stability and potential for oral administration. A study conducted by researchers at a leading pharmaceutical institute in 2024 utilized high-throughput screening to evaluate the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties, concluding that it possesses favorable characteristics for further preclinical development.
Another area of interest is the compound's potential application in oncology. Preliminary data from cell-based assays indicate that 1,4-dimethyl-1H-pyrazole-3-carboximidamide may exhibit cytotoxic effects on certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are currently investigating its mechanism of action in inducing apoptosis and inhibiting tumor growth, with promising results reported in recent conference abstracts and preprints.
Despite these advancements, challenges remain in the development of 1,4-dimethyl-1H-pyrazole-3-carboximidamide as a therapeutic agent. Issues such as off-target effects, optimal dosing regimens, and long-term safety profiles require further investigation. Ongoing studies are focusing on structural modifications to enhance selectivity and reduce potential toxicity, as well as exploring combination therapies to maximize therapeutic efficacy.
In conclusion, the compound 1,4-dimethyl-1H-pyrazole-3-carboximidamide (CAS: 192199-57-8) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable scaffold for further research and development. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel therapeutic interventions.
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